6-(4-nitro-1H-pyrazol-1-yl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Pyrazolo[1,5-a]pyrimidine derivatives, including compounds similar to 6-(4-nitro-1H-pyrazol-1-yl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile, are recognized for their biological and chemical significance, with a wide range of applications in medicinal chemistry due to their various biological activities.
Synthesis Analysis
The synthesis of pyrazolo[1,5-a]pyrimidine derivatives typically involves condensation reactions of 5-aminopyrazoles with β-diketones, β-ketoaldehydes, or other suitable reactants. Various methodologies, including one-pot multi-component reactions, have been developed to efficiently construct these compounds (Elattar & El‐Mekabaty, 2021).
Molecular Structure Analysis
The molecular structure of pyrazolo[1,5-a]pyrimidine derivatives can be analyzed using various spectroscopic techniques, including NMR, IR, and mass spectrometry. Computational methods, such as density functional theory (DFT), provide insights into the geometry, vibrational frequencies, and electronic properties of these compounds (Al‐Azmi & Shalaby, 2018).
Chemical Reactions and Properties
Pyrazolo[1,5-a]pyrimidine derivatives participate in a variety of chemical reactions, such as nucleophilic additions, which allow for further functionalization and the synthesis of more complex heterocyclic systems. These reactions are often influenced by the presence of nitro groups and other substituents on the pyrazole and pyrimidine rings (Kurihara & Nasu, 1982).
Scientific Research Applications
Synthesis of Novel Heterocyclic Compounds
Research has demonstrated the potential of 6-(4-nitro-1H-pyrazol-1-yl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile derivatives in synthesizing a wide range of fused pyrimidines and other heterocyclic compounds. For example, reactions with 2-methylthiopyrimidines have led to the synthesis of new fused pyrimidines, showcasing the versatility of these compounds in creating novel structures with potential pharmaceutical applications (El-Reedy et al., 1989).
Antiviral and Antimicrobial Activities
Derivatives of 6-(4-nitro-1H-pyrazol-1-yl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile have been evaluated for their antiviral and antimicrobial activities. For instance, certain pyrazolo[4′,3′:5,6]pyrano[2,3‐d]pyrimidine derivatives were synthesized for antiviral evaluation against Herpes Simplex Virus type-1 (HSV-1), highlighting their potential as antiviral agents (Shamroukh et al., 2007). Moreover, the synthesis of 6-substituted 4-amino-pyrazolo[3,4-d]pyrimidines has demonstrated significant antibacterial effects against various pathogenic bacteria, suggesting their use as antibacterial agents (Beyzaei et al., 2017).
Antitumor and Cytotoxic Activities
The cytotoxic and antitumor activities of certain novel heterocycles incorporating the 6-(1,3-diphenyl-1H-pyrazol-4-yl)-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile structure have been explored. These studies have shown promising results, indicating the potential of these compounds in cancer research (Ramadan et al., 2019).
Radiolabeling for Tumor Imaging
6-(4-Nitro-1H-pyrazol-1-yl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile derivatives have also been utilized in the synthesis of radiolabeled compounds for tumor imaging using Positron Emission Tomography (PET). This research indicates the applicability of these derivatives in developing diagnostic tools for cancer detection (Xu et al., 2012).
Future Directions
The future directions for “6-(4-nitro-1H-pyrazol-1-yl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile” could involve further exploration of its therapeutic potential, given its affinity to enzymes or receptors involved in critical biological processes . Additionally, the development of green synthetic methodologies and the design of solid-state emitters could be potential areas of research .
properties
IUPAC Name |
6-(4-nitropyrazol-1-yl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5N7O2/c11-1-7-2-13-16-5-8(3-12-10(7)16)15-6-9(4-14-15)17(18)19/h2-6H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAHKSBOPIYHBNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=C(C=NN21)C#N)N3C=C(C=N3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-Nitropyrazol-1-yl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.